3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid

• IUPAC Name: 3-[(2-ethoxy-2-oxoethyl)carbamoylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C13H16N2O5/c1-3-20-11(16)7-14-13(19)15-10-6-9(12(17)18)5-4-8(10)2/h4-6H,3,7H2,1-2H3,(H,17,18)(H2,14,15,19)
• InChI Key: AHOHMBWVCQZGAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(C=CC(=C1)C(=O)O)C
• Molecular Formula: C13H16N2O5
• Molecular Weight: 280.28 g/mol

Description

3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid, also known as EMBA, is a chemical compound that has gained attention for its potential use in scientific research. EMBA is a derivative of benzoic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid is not fully understood, but it is thought to inhibit the activity of certain enzymes involved in inflammation and tumor growth. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in tumor invasion and metastasis.
Biochemical and Physiological Effects:
3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). In addition, 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been shown to reduce the expression of MMPs, which are involved in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid in lab experiments is its potential therapeutic effects. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been shown to have anti-inflammatory and anti-tumor properties, which make it a promising compound for the development of new drugs. However, one limitation of using 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid in lab experiments is its limited availability. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid is not commercially available, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid. One direction is the development of new drugs based on 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has shown promising anti-inflammatory and anti-tumor properties, and further research could lead to the development of new drugs for the treatment of cancer and inflammatory diseases. Another direction is the study of the mechanism of action of 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid. Further research could help to elucidate the precise mechanism of action of 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid, which could lead to the development of more effective drugs. Finally, the synthesis of 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid could be optimized to make it more widely available for scientific research.

Scientific Research Applications

3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been used in scientific research to study its potential therapeutic effects. 3-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)-4-methylbenzoic acid has been found to have anti-inflammatory and anti-tumor properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.